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Compound of Interest

Compound Name: 2,6-Dimethyl-2-heptanol

Cat. No.: B077958

Comprehensive searches of scientific databases and chemical reference materials have found
no evidence of 2,6-Dimethyl-2-heptanol occurring as a natural product. This compound, a
branched-chain saturated alcohol, is recognized for its use in the fragrance and cosmetics
industries, but its origins are consistently reported as synthetic.

Multiple chemical suppliers and fragrance industry resources explicitly state that 2,6-Dimethyl-
2-heptanol has not yet been found in nature[1]. It is described as a colorless liquid with a
delicate, floral scent reminiscent of freesias, and it is synthesized for use in perfume
compositions[1]. The compound is valued in various industries as a solvent, chemical
intermediate, and additive in formulations for coatings, adhesives, and personal care products
due to its pleasant odor, stability, and solubility[2].

While its isomer, 2,6-dimethyl-4-heptanol, has been noted in wine, there is no such
documentation for 2,6-Dimethyl-2-heptanol[3]. The compound is well-characterized, with its
chemical and physical properties, such as its molecular weight, boiling point, and spectral data,
readily available in chemical databases like PubChem and the NIST WebBook[4][5].
Toxicological and dermatological reviews have been conducted on 2,6-Dimethyl-2-heptanol in
the context of its use as a fragrance ingredient[6].

The synthesis of 2,6-Dimethyl-2-heptanol is typically achieved through a Grignard reaction
involving 6-methyl-5-hepten-2-one and methylmagnesium chloride, followed by
hydrogenation[1][7].
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Given the absence of any reports on its natural occurrence, a technical guide on its natural
sources, including quantitative data, experimental protocols for isolation from natural matrices,
and associated biological signaling pathways, cannot be compiled. The available scientific
information exclusively points to its identity as a synthetic chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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